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Compound of Interest

Compound Name: GSK3839919A

Cat. No.: B12385126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the preparation and storage of solutions of

GSK3839919A, a potent, allosteric HIV-1 integrase inhibitor (ALLINI). Adherence to these

protocols is crucial for ensuring the stability, and activity of the compound for reliable

experimental results.

Physicochemical and Solubility Data
GSK3839919A is a solid powder with a molecular weight of 604.23 g/mol .[1] Proper handling

and storage are essential to maintain its integrity. The following table summarizes the key

quantitative data for the preparation and storage of GSK3839919A solutions.

Parameter Value Source

Molecular Weight 604.23 g/mol [1]

Appearance Solid [1]

Solubility in DMSO 10 mM [1]

Storage of Solid Powder
-20°C for 12 months; 4°C for 6

months
[1]

Storage of Solutions in Solvent
-80°C for 6 months; -20°C for 6

months
[1]
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Experimental Protocols
Preparation of a 10 mM GSK3839919A Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK3839919A in

Dimethyl Sulfoxide (DMSO).

Materials:

GSK3839919A solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of GSK3839919A solid powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube on an analytical balance. Carefully weigh

the desired amount of GSK3839919A powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.604 mg of GSK3839919A.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 604.23 g/mol

Desired Volume (V) = 1 mL = 0.001 L
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Weight (g) = M x MW x V = 0.01 mol/L x 604.23 g/mol x 0.001 L = 0.00060423 g = 0.604

mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed GSK3839919A. For the example above, add 1 mL of DMSO.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary.

Protection from Light: Protect the solution from light by using an amber vial or by wrapping

the tube in aluminum foil.

Storage and Handling of GSK3839919A Solutions
Proper storage is critical to prevent degradation and maintain the biological activity of

GSK3839919A.

Short-Term Storage (up to 6 months):

Store the DMSO stock solution at -20°C.[1]

Long-Term Storage (up to 6 months):

For long-term storage, it is recommended to store the DMSO stock solution at -80°C.[1]

Aliquoting and Freeze-Thaw Cycles:

To avoid repeated freeze-thaw cycles, which can lead to degradation, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes before freezing.

Use low-retention microcentrifuge tubes for aliquoting to minimize loss of the compound.

Visualized Workflow
The following diagram illustrates the workflow for the preparation and storage of

GSK3839919A solutions.
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Caption: Workflow for GSK3839919A solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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